Cas no 73737-06-1 (2,4-Dimethoxybenzenesulfonohydrazide)

• Product Name: 2,4-Dimethoxybenzenesulfonohydrazide
• CAS No: 73737-06-1
• MF: C₈H₁₂N₂O₄S
• MW: 232.256880760193
• MDL: MFCD03423367
• CID: 3058134
• PubChem ID: 12639645
• Update Time: 2025-06-07

2,4-Dimethoxybenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxybenzenesulfonohydrazide
• VS-06376
• BBL017662
• 73737-06-1
• CS-0315625
• AKOS000305664
• ALBB-002778
• STK466222
• 2,4-dimethoxybenzene-1-sulfonohydrazide
• SCHEMBL418396
• MFCD03423367
• H22329

• MDL： MFCD03423367
• Inchi： 1S/C8H12N2O4S/c1-13-6-3-4-8(7(5-6)14-2)15(11,12)10-9/h3-5,10H,9H2,1-2H3
• InChI Key： ATIQRHKUIYAQID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NN)(=O)=O

Computed Properties

• Exact Mass: 232.05177804g/mol
• Monoisotopic Mass: 232.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 99Ų

2,4-Dimethoxybenzenesulfonohydrazide Security Information

• Storage Condition：(BD177226)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-Dimethoxybenzenesulfonohydrazide

Introduction to 2,4-Dimethoxybenzenesulfonohydrazide (CAS No. 73737-06-1)

2,4-Dimethoxybenzenesulfonohydrazide, also known by its CAS registry number 73737-06-1, is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonohydrazides, which are characterized by their unique functional groups that make them highly reactive and versatile in various chemical reactions.

Originally synthesized for its potential use in medicinal chemistry, 2,4-Dimethoxybenzenesulfonohydrazide has been explored for its applications in the development of enzyme inhibitors and anticancer agents. Its structure, featuring a sulfonamide group attached to a hydrazine moiety, provides it with distinctive reactivity that can be harnessed for targeted therapeutic interventions.

The methoxy groups at the 2 and 4 positions on the benzene ring contribute to the compound's electronic properties, making it both electron-rich and highly susceptible to nucleophilic attack. This feature is particularly useful in medicinal chemistry, where such reactivity can be exploited for designing drugs that selectively target specific enzymes or receptors.

Recent studies have focused on the potential of 2,4-Dimethoxybenzenesulfonohydrazide as a precursor for the synthesis of biologically active molecules. For instance, its conversion into sulfonamides and related derivatives has been explored in the context of developing inhibitors for matrix metalloproteinases (MMPs), which are enzymes implicated in various diseases, including cancer and inflammatory disorders.

In addition to its role as a building block in pharmaceutical synthesis, 2,4-Dimethoxybenzenesulfonohydrazide has been investigated for its antioxidant properties. Experimental data suggest that this compound can scavenge free radicals effectively, making it a potential candidate for antioxidant-based therapies.

The utility of CAS No. 73737-06-1 extends beyond medicinal chemistry. Its reactivity has been leveraged in the development of analytical reagents and as a catalyst in various organic transformations. For example, it has been used as a precursor for generating sulfonamides that act as inhibitors in catalytic cycles, thereby demonstrating its versatility in industrial chemical processes.

Recent advancements in synthetic chemistry have further enhanced the potential of 2,4-Dimethoxybenzenesulfonohydrazide. Novel methods for its synthesis, including green chemistry approaches, have been developed to improve yield and reduce environmental impact. These innovations align with the growing emphasis on sustainable chemical practices in modern drug discovery.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 2,4-Dimethoxybenzenesulfonohydrazide with biological targets. Molecular docking experiments have revealed that this compound can bind effectively to key enzyme pockets, suggesting its potential as a lead molecule in drug development.

In summary, 2,4-Dimethoxybenzenesulfonohydrazide (CAS No. 73737-06-1) stands out as a valuable compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique reactivity and structural features make it an attractive candidate for developing innovative therapeutic agents and analytical tools.